Cas no 929972-08-7 (1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid)

• Product Name: 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid
• CAS No: 929972-08-7
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD09040498
• CID: 5235674
• Update Time: 2025-11-06

1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-[(3-methyl-8-quinolinyl)sulfonyl]-
• 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid

• MDL： MFCD09040498
• Inchi： 1S/C16H18N2O4S/c1-11-9-13-3-2-4-14(15(13)17-10-11)23(21,22)18-7-5-12(6-8-18)16(19)20/h2-4,9-10,12H,5-8H2,1H3,(H,19,20)
• InChI Key： YETBCPMIVJVANJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(=CC=C2)C=C(C)C=N3)(=O)=O)CCC(C(O)=O)CC1

Additional information on 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid

Introduction to 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid (CAS No. 929972-08-7)

1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid (CAS No. 929972-08-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid is composed of a piperidine ring linked to a quinoline moiety through a sulfonyl group. The presence of the methyl group on the quinoline ring and the carboxylic acid functionality on the piperidine ring contributes to its distinct chemical properties and biological activity. These structural elements are crucial for its interactions with biological targets and its pharmacological effects.

Recent studies have highlighted the anti-inflammatory properties of 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid has also shown neuroprotective properties. Research conducted on animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, has indicated that this compound can reduce oxidative stress and prevent neuronal cell death. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in neuroinflammation and oxidative damage.

The pharmacokinetic profile of 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid has been extensively studied to understand its bioavailability, distribution, metabolism, and excretion. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic efficacy and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid in human subjects. Early phase I trials have demonstrated that it is well-tolerated at various dose levels, with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger, more advanced clinical trials.

The potential applications of 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its use in other therapeutic areas, such as cancer treatment and cardiovascular diseases. Preliminary studies have shown that this compound can inhibit the proliferation of certain cancer cells and improve cardiovascular function in animal models.

In conclusion, 1-(3-methylquinolin-8-yl)sulfonylpiperidine-4-carboxylic acid (CAS No. 929972-08-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued research efforts are essential to fully understand its mechanisms of action, optimize its pharmacological properties, and translate its potential into effective treatments for various diseases.